4-Hydroxy-8-iodoquinolin-2(1H)-one
Description
4-Hydroxy-8-iodoquinolin-2(1H)-one is a substituted quinolinone derivative characterized by a hydroxy group at position 4, an iodine atom at position 8, and a ketone group at position 2 of the quinoline scaffold. The iodine substituent introduces significant steric bulk and polarizability, distinguishing it from other halogenated or alkylated analogs. Its synthesis likely involves nucleophilic substitution or metal-catalyzed coupling reactions, similar to methods described for related compounds .
Properties
Molecular Formula |
C9H6INO2 |
|---|---|
Molecular Weight |
287.05 g/mol |
IUPAC Name |
4-hydroxy-8-iodo-1H-quinolin-2-one |
InChI |
InChI=1S/C9H6INO2/c10-6-3-1-2-5-7(12)4-8(13)11-9(5)6/h1-4H,(H2,11,12,13) |
InChI Key |
SUDJJVRFYBFBCN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)I)NC(=O)C=C2O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Hydroxy-8-iodoquinolin-2(1H)-one typically involves the iodination of 4-hydroxyquinolin-2(1H)-one. One common method is as follows:
Starting Material: 4-Hydroxyquinolin-2(1H)-one.
Iodination: The starting material is treated with iodine and a suitable oxidizing agent, such as potassium iodate, in an acidic medium. The reaction is usually carried out at room temperature or slightly elevated temperatures.
Purification: The product is purified by recrystallization or column chromatography.
Industrial Production Methods
Industrial production of 4-Hydroxy-8-iodoquinolin-2(1H)-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.
Chemical Reactions Analysis
Types of Reactions
4-Hydroxy-8-iodoquinolin-2(1H)-one can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The iodine substituent can be reduced to a hydrogen atom using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Sodium azide in dimethylformamide (DMF).
Major Products Formed
Oxidation: 4-Oxo-8-iodoquinolin-2(1H)-one.
Reduction: 4-Hydroxyquinolin-2(1H)-one.
Substitution: 4-Hydroxy-8-azidoquinolin-2(1H)-one.
Scientific Research Applications
4-Hydroxy-8-iodoquinolin-2(1H)-one has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.
Biology: Studied for its potential antimicrobial and anticancer properties.
Medicine: Investigated for its role in drug development, particularly in targeting specific enzymes or receptors.
Industry: Utilized in the development of dyes and pigments due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 4-Hydroxy-8-iodoquinolin-2(1H)-one depends on its specific application:
Antimicrobial Activity: It may inhibit the growth of microorganisms by interfering with their DNA synthesis or enzyme activity.
Anticancer Activity: It may induce apoptosis in cancer cells by targeting specific signaling pathways or proteins involved in cell proliferation.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares 4-Hydroxy-8-iodoquinolin-2(1H)-one with structurally related quinolinones, focusing on substituents, molecular weight, and key physicochemical attributes:
Key Observations:
- Iodine vs.
- Polarity and Reactivity: The methoxy group in 4-Hydroxy-7-methoxyquinolin-2(1H)-one increases polarity, whereas the iodine atom may enhance electrophilic aromatic substitution reactivity .
Spectral Characterization
- IR Spectroscopy: The hydroxy group (3447 cm⁻¹) and carbonyl (C=O, ~1663 cm⁻¹) are common across all derivatives. Iodine’s electronegativity may shift absorption bands slightly compared to methyl or methoxy groups .
- NMR Spectroscopy: The iodine atom in 4-Hydroxy-8-iodoquinolin-2(1H)-one would deshield adjacent protons (e.g., H-7), causing downfield shifts in ¹H NMR compared to methyl or methoxy analogs .
- Mass Spectrometry: Molecular ion peaks (e.g., m/z 271 for the iodine derivative) align with theoretical values, with fragmentation patterns influenced by substituents .
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